1-(2-(Bromomethyl)-6-chlorophenyl)-1-chloropropan-2-one

• Molecular Formula: C10H9BrCl2O
• Molecular Weight: 295.98 g/mol
• IUPAC Name: 1-[2-(bromomethyl)-6-chlorophenyl]-1-chloropropan-2-one
• InChI: InChI=1S/C10H9BrCl2O/c1-6(14)10(13)9-7(5-11)3-2-4-8(9)12/h2-4,10H,5H2,1H3
• InChI Key: LUSSTGLTSLMFTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=CC=C1Cl)CBr)Cl

Description

1-(2-(Bromomethyl)-6-chlorophenyl)-1-chloropropan-2-one is a halogenated aromatic ketone featuring a bromomethyl group at the 2-position and a chlorine atom at the 6-position of the phenyl ring, with an additional chlorine substituent on the propan-2-one moiety.

Biological Activity

1-(2-(Bromomethyl)-6-chlorophenyl)-1-chloropropan-2-one, a compound with the molecular formula C10H10BrClO, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's biological activity, including its mechanisms of action, effects on various biological systems, and relevant case studies.

• Molecular Formula : C10H10BrClO
• Molecular Weight : 261.54 g/mol
• CAS Number : 1806419-64-6

Research indicates that the biological activity of 1-(2-(Bromomethyl)-6-chlorophenyl)-1-chloropropan-2-one may be linked to its ability to interact with specific biological targets, including enzymes and receptors involved in cell signaling pathways. The compound's structure suggests potential interactions with serine/threonine kinases, which play crucial roles in regulating cellular functions such as growth and apoptosis .

Biological Activity

Anticancer Activity : Preliminary studies suggest that this compound exhibits cytotoxic effects against various cancer cell lines. Its mechanism may involve the inhibition of key signaling pathways that are often overactive in cancerous tissues. For instance, it may inhibit the ERK signaling pathway, which is known to promote cell proliferation and survival .

Neuroprotective Effects : In neurobiological assays, 1-(2-(Bromomethyl)-6-chlorophenyl)-1-chloropropan-2-one has shown promise in protecting neuronal cells from oxidative stress-induced damage. This is particularly relevant in the context of neurodegenerative diseases where oxidative stress is a contributing factor .

Study 1: Cytotoxicity Assay

A study was conducted using human cancer cell lines to evaluate the cytotoxic effects of 1-(2-(Bromomethyl)-6-chlorophenyl)-1-chloropropan-2-one. The results indicated that the compound exhibited significant cytotoxicity with an IC50 value in the micromolar range. This suggests that it could be a candidate for further development as an anticancer agent.

Study 2: Neuroprotective Properties

In a separate investigation focusing on neuroprotection, the compound was tested against hydrogen peroxide-induced oxidative stress in SH-SY5Y neuroblastoma cells. The results demonstrated a reduction in cell death and oxidative damage markers when treated with the compound, indicating its potential as a neuroprotective agent .

Data Summary Table

Property	Value
Molecular Formula	C10H10BrClO
Molecular Weight	261.54 g/mol
CAS Number	1806419-64-6
IC50 (Cancer Cell Lines)	Micromolar range
Neuroprotection	Significant reduction in oxidative stress

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations: Chloro vs. Methylthio Groups

A close analog, 1-(2-(Bromomethyl)-6-(methylthio)phenyl)-2-chloropropan-1-one (), replaces the 6-chloro group with a methylthio (-SMe) substituent. Key differences include:

• Lipophilicity : The -SMe group may increase lipophilicity compared to -Cl, affecting solubility and bioavailability .

Pyrazolone Derivatives

4-Bromo-5-(bromomethyl)-2-(4'-chlorophenyl)-1-methyl-1,2-dihydro-3H-pyrazol-3-one (Example 5.23, ) shares bromomethyl and chlorophenyl motifs but differs in core structure (pyrazolone vs. propanone).

• Synthetic Utility : The pyrazolone derivative’s synthesis (Procedure A4) involves bromination and alkylation steps, similar to methods that might apply to the target compound .

Bromomethyl-Containing Aromatic Compounds

2-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole ()

• Core Structure : An indole ring with bromomethyl and phenylsulfonyl groups.
• Physical Properties : Melting point (116–117°C) and high purity (97%) suggest stability, which may contrast with the target compound if its melting point differs significantly.
• Applications : Used in natural product research, highlighting bromomethyl groups’ utility in cross-coupling reactions .

4-[[2-(Bromomethyl)phenyl]sulfonyl]morpholine ()

• Hybrid Structure : Combines bromomethylphenyl and morpholine sulfonamide groups.
• Reactivity : The sulfonamide group introduces hydrogen-bonding capacity, absent in the target compound, which may influence biological activity .

Bromomethyl in Bicyclic Systems

TC-1698 and TC-1709 () incorporate bromomethyl groups into azabicyclo frameworks.

• However, the bicyclic structure’s rigidity contrasts with the flexibility of the target compound’s propanone chain .

Data Table: Key Structural and Functional Comparisons

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Data/Applications
Target Compound	Propan-2-one	2-Bromomethyl, 6-Cl, 1-Cl	Not reported	Hypothesized alkylation reactivity
1-(2-(Bromomethyl)-6-(methylthio)phenyl)-2-chloropropan-1-one	Propan-1-one	2-Bromomethyl, 6-SMe	Not reported	Increased lipophilicity
4-Bromo-5-(bromomethyl)-2-(4'-chlorophenyl)-1-methylpyrazol-3-one	Pyrazol-3-one	4-Br, 5-Bromomethyl, 4'-Cl	~380	LC/MS: m/z 381 [M+H]+
2-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole	Indole	Bromomethyl, phenylsulfonyl	350.23	mp 116–117°C, 97% purity
TC-1698	Azabicyclo[3.2.2]nonane	Bromomethyl-derived bicyclic	Not reported	α4β2 receptor Ki = 0.78 nM

Research Findings and Implications

• Reactivity : Bromomethyl groups in all compounds enable alkylation or cross-coupling reactions, but the aromatic system’s electronic properties (e.g., chloro vs. methylthio) modulate reaction outcomes .
• Biological Relevance : Pyrazolone and azabicyclo derivatives exhibit measurable bioactivity, suggesting the target compound could be optimized for similar applications with structural tuning .
• Synthetic Challenges: Halogenated propanones may face stability issues under acidic/basic conditions, whereas sulfonamide or bicyclic frameworks enhance stability .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 1-(2-(Bromomethyl)-6-chlorophenyl)-1-chloropropan-2-one, and what factors influence reaction efficiency?

• Methodology : Multi-step synthesis typically involves Friedel-Crafts acylation or halogenation of pre-functionalized aromatic precursors. For example, bromination of a chlorophenylpropanone intermediate using N-bromosuccinimide (NBS) under controlled conditions (e.g., radical initiators like AIBN) can yield the bromomethyl group. Reaction efficiency depends on solvent polarity (e.g., dichloromethane vs. DMF), temperature (0–50°C), and stoichiometric control to minimize polyhalogenation byproducts .
• Key Considerations : Monitor reaction progress via TLC or GC-MS to detect intermediates. Purification often requires column chromatography with silica gel and non-polar solvents.

Q. How can spectroscopic techniques (NMR, IR, MS) confirm the structure and purity of this compound?

• NMR Analysis :

• ¹H NMR : Look for signals at δ 4.5–5.0 ppm (bromomethyl -CH2Br), δ 2.5–3.5 ppm (chloropropanone -CO-CCl), and aromatic protons split into distinct multiplets due to ortho/para substituents .
• ¹³C NMR : Carbonyl (~200 ppm), bromomethyl (~30 ppm), and aromatic carbons (~120–140 ppm) provide structural confirmation.
  • IR : Strong C=O stretch (~1700 cm⁻¹) and C-Br/C-Cl vibrations (~600–800 cm⁻¹) .
  • MS : Molecular ion peak (M⁺) at m/z 295/297 (Br/Cl isotopic pattern) and fragmentation peaks (e.g., loss of Br or Cl groups) .

Advanced Research Questions

Q. What challenges arise in the X-ray crystallographic analysis of this compound, and how can software like SHELX resolve structural ambiguities?

• Challenges :

• Disorder : The bromomethyl group may exhibit rotational disorder, complicating electron density maps.
• Twinned Crystals : Common in halogenated aromatics, requiring specialized refinement protocols .
  • Solutions :
• Use SHELXL for high-resolution refinement with constraints (e.g., DFIX for bond lengths) and TWIN commands for twinned data.
• Validate hydrogen bonding or halogen interactions (e.g., C-Br⋯O=C) using ORTEP-3 for visualization .

Q. How can researchers resolve contradictions in spectral data when characterizing byproducts or degradation products?

• Case Study : If GC-MS shows an unexpected m/z 279 peak (loss of Cl), compare with computational predictions (e.g., DFT calculations for fragmentation pathways).
• Methodology :

• HPLC-PDA-MS : Isolate byproducts and correlate UV/vis spectra with electronic transitions of suspected structures.
• Cross-Validation : Match experimental IR/NMR data with synthetic analogs (e.g., 1-(2-(Chloromethyl)-6-chlorophenyl) derivatives) .

Q. What strategies optimize the compound’s stability during storage or reaction conditions?

• Degradation Pathways : Hydrolysis of the chloropropanone group in humid environments or light-induced C-Br bond cleavage.
• Mitigation :

• Store under inert gas (N2/Ar) at –20°C in amber vials.
• Use stabilizers (e.g., BHT) in reaction solvents to prevent radical degradation .

Q. How does the bromomethyl group’s reactivity compare to chloromethyl analogs in nucleophilic substitution reactions?

• Experimental Design :

• Kinetic Studies : Compare reaction rates with NaI (SN2 conditions) in acetone. Bromomethyl derivatives typically react 5–10x faster due to better leaving-group ability (Br⁻ vs. Cl⁻).
• Product Analysis : Use ¹H NMR to track iodide substitution (e.g., new -CH2I signal at δ 3.3 ppm) .